Cas no 1065102-64-8 (Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate)

• Product Name: Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate
• CAS No: 1065102-64-8
• MF: C₁₁H₈FNO₃
• MW: 221.184526443481
• CID: 2624778
• PubChem ID: 53377469
• Update Time: 2025-10-30

Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• MFCD16875490
• DBAOBCFFEKYUQI-UHFFFAOYSA-N
• 1065102-64-8
• MLS-0466676.0001
• METHYL 2-(4-FLUOROPHENYL)OXAZOLE-4-CARBOXYLATE
• DTXSID40693657
• CHEMBL1997016
• methyl 2-(4-fluorophenyl)-1,3-oxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 2-(4-fluorophenyl)-, methyl ester
• METHYL2-(4-FLUOROPHENYL)OXAZOLE-4-CARBOXYLATE
• SCHEMBL2221957
• Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate

• MDL： MFCD16875490
• Inchi： 1S/C11H8FNO3/c1-15-11(14)9-6-16-10(13-9)7-2-4-8(12)5-3-7/h2-6H,1H3
• InChI Key： DBAOBCFFEKYUQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C(=O)OC)=CO1

Computed Properties

• Exact Mass: 221.04882128Da
• Monoisotopic Mass: 221.04882128Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate

Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate (CAS No. 1065102-64-8)

Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate, with the CAS number 1065102-64-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate, has garnered attention due to its unique structural properties and potential applications in drug development, agrochemicals, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with modern synthetic methodologies.

The molecular structure of Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate comprises a methyl group attached to an oxazole ring, which is further substituted with a fluorophenyl group at the 4-position. This arrangement imparts the compound with distinct electronic properties, making it a valuable component in the synthesis of bioactive molecules. The fluorine atom at the para position of the phenyl ring contributes to increased lipophilicity and stability, which are desirable traits in pharmaceutical compounds.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate. Researchers have employed various methodologies, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to optimize its production. These techniques not only enhance yield but also reduce reaction times, aligning with the growing demand for sustainable chemical processes.

In terms of applications, Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate has shown promise in several domains. In drug discovery, it serves as a building block for developing inhibitors targeting specific enzymes, such as histone acetyltransferases (HATs). Its ability to modulate enzyme activity makes it a candidate for anti-cancer therapies. Additionally, in agrochemistry, this compound has been explored for its potential as a herbicide or fungicide due to its ability to disrupt key biochemical pathways in pests and pathogens.

Recent studies have also investigated the use of Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate in materials science. Its incorporation into polymer systems has demonstrated enhanced thermal stability and mechanical properties, suggesting its utility in high-performance materials for electronic applications. Furthermore, its fluorescence properties under UV light make it a candidate for sensing applications.

The environmental impact of Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate has been a focus of recent research. Studies indicate that it exhibits low toxicity towards non-target organisms, which is crucial for its consideration in agricultural and pharmaceutical applications. However, further ecological assessments are required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 2-(4-fluorophenyl)oxazole-4-carboxylate (CAS No. 1065102-64-8) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, efficient synthesis methods, and promising application potential position it as a valuable asset in contemporary chemical research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing scientific innovation.